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Compound of Interest

Compound Name:
(4-Methoxy-3-

Methylphenyl)Methanol

Cat. No.: B049793 Get Quote

This document provides a detailed, procedural guide for the safe and compliant disposal of (4-
Methoxy-3-methylphenyl)methanol (CAS No. 114787-91-6). As researchers, scientists, and

drug development professionals, our commitment to safety and environmental stewardship

extends beyond the bench to the entire lifecycle of the chemicals we handle. Adherence to

these protocols is not merely a matter of regulatory compliance but a cornerstone of a robust

safety culture. This guide is designed to provide clear, actionable steps rooted in established

safety principles and regulatory standards.

Hazard Identification and Immediate Safety
Understanding the inherent risks of a compound is the first step in managing its waste. (4-
Methoxy-3-methylphenyl)methanol is a combustible solid classified with several health

hazards that dictate its handling and disposal requirements.[1]

Table 1: Hazard Profile of (4-Methoxy-3-methylphenyl)methanol
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Hazard Class &
Category

GHS Hazard Code Description Source

Skin Irritation,

Category 2
H315 Causes skin irritation [1]

Serious Eye Irritation,

Category 2
H319

Causes serious eye

irritation
[1]

Skin Sensitization,

Category 1
H317

May cause an allergic

skin reaction
[1]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

H335
May cause respiratory

irritation
[1]

Causality of Required PPE: The identified hazards necessitate specific personal protective

equipment (PPE) to create a barrier between the researcher and the chemical.

Eye/Face Protection: Due to its classification as a serious eye irritant (H319), tightly fitting

safety goggles or a face shield are mandatory to prevent contact with dust particles or

splashes of solutions containing the compound.[2]

Skin Protection: The compound's potential to cause skin irritation (H315) and allergic

sensitization (H317) requires the use of chemical-resistant gloves (e.g., nitrile or neoprene)

and a fully buttoned lab coat to prevent direct contact.[3]

Respiratory Protection: While general handling should occur in a well-ventilated area or a

chemical fume hood, if dust formation is unavoidable or exposure limits are exceeded, a full-

face respirator may be necessary.[2]

All handling and preparation of waste should be conducted within a certified chemical fume

hood to minimize the risk of inhalation.[3]

Waste Characterization and Segregation: A
Foundational Step
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Proper disposal begins with correct waste characterization. Under the Resource Conservation

and Recovery Act (RCRA), the entity generating the waste is responsible for determining if it is

hazardous.[4][5]

Based on its GHS classifications, (4-Methoxy-3-methylphenyl)methanol must be managed

as hazardous chemical waste.

Segregation Protocol: The principle of segregation is critical to prevent dangerous chemical

reactions.[6][7]

Designate a Waste Stream: This compound belongs in a solid, non-acutely toxic, hazardous

chemical waste stream.

Prevent Incompatibilities: Do not mix this waste with incompatible materials. While specific

reactivity data is limited, as a general principle for aromatic alcohols, avoid mixing with:

Strong oxidizing agents

Strong acids or acid chlorides

Strong reducing agents[8]

Maintain Separation: Store the waste container away from acids and bases to prevent

accidental mixing.[7]

Step-by-Step Disposal Protocol
The following protocol outlines the cradle-to-grave management of (4-Methoxy-3-
methylphenyl)methanol waste within a laboratory setting, leading to its final disposal by a

licensed contractor.

Step 1: Container Selection
The integrity of the waste containment system is paramount. The Occupational Safety and

Health Administration (OSHA) mandates that containers must be chemically compatible with

the waste they hold.[4]
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Material: Use a high-density polyethylene (HDPE) or glass container with a secure, screw-

top lid. Avoid using food-grade containers like mason or pickle jars.[7]

Condition: The container must be free from damage, cracks, or deterioration.[4][7]

Headroom: Do not fill the container completely. Leave at least 10% of headspace (one-inch

headroom) to allow for expansion of contents.[7]

Step 2: Waste Labeling
Accurate labeling is a regulatory requirement and essential for the safety of all personnel who

will handle the container. The Environmental Protection Agency (EPA) requires specific

information on each label.[9]

Your hazardous waste label must include:

The words "Hazardous Waste".[7][9]

Full Chemical Name: "(4-Methoxy-3-Methylphenyl)Methanol". Do not use abbreviations or

chemical formulas.[7]

Hazard Identification: List the relevant hazards (e.g., "Irritant," "Sensitizer").[7]

Date Full: The date the container is filled and ready for pickup.[7]

Step 3: Accumulation in a Satellite Accumulation Area
(SAA)
Laboratories that generate hazardous waste must establish a designated Satellite

Accumulation Area (SAA).[7][9] This is the designated point of generation where waste is

stored until it is ready for removal.

Location: The SAA must be at or near the point of generation and under the control of the

laboratory personnel. It can be a designated area of a benchtop or within a chemical fume

hood.[7]
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Volume Limits: No more than 55 gallons of hazardous waste may be accumulated in an

SAA.[9]

Storage Time: A partially filled, properly labeled container may remain in the SAA for up to

one year. Once a container is full, it must be removed from the SAA within three days.[7]

Containment: Always use secondary containment (such as a chemical-resistant tray or tub)

to capture any potential leaks from the primary container.[6]

Closure: The waste container must be kept securely closed at all times, except when actively

adding waste.[5][7]

Step 4: Arranging for Final Disposal
Hazardous chemical waste must never be disposed of in the regular trash or poured down the

drain.[4][6]

Contact EHS: Once your waste container is full, contact your institution's Environmental

Health and Safety (EHS) department to schedule a waste pickup.

Licensed Contractor: The EHS department will arrange for a licensed hazardous waste

contractor to transport the waste to a permitted Treatment, Storage, and Disposal Facility

(TSDF).[6]

Manifest System: A manifest record system is used to track the waste from your facility to its

final destination, ensuring cradle-to-grave oversight.[9]

Emergency Procedures for Spills and Exposure
Accidents require immediate and correct responses to mitigate harm.

Spill Response:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control Ignition Sources: As the compound is a combustible solid, ensure there are no open

flames or ignition sources nearby.
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Contain Spill: Wearing appropriate PPE, cover the spill with an inert absorbent material such

as vermiculite or sand.[3]

Collect Waste: Carefully sweep or scoop the absorbed material and contaminated solids into

a designated, compatible waste container.

Label and Dispose: Label the container as "Hazardous Waste: Spill Debris containing (4-
Methoxy-3-Methylphenyl)Methanol" and manage it according to the disposal protocol

above.

Report: Report the spill to your laboratory supervisor and EHS office.[3]

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[8]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation or a rash occurs, seek medical advice.[8]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.[8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

physician if you feel unwell.[8]

Disposal Decision Workflow
The following diagram illustrates the key decision points and procedural flow for the proper

management of (4-Methoxy-3-methylphenyl)methanol waste.
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Figure 1: Disposal Workflow for (4-Methoxy-3-Methylphenyl)Methanol
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Caption: A workflow illustrating the compliant disposal process from generation to final pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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